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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-Bromo-1-methylpyrrolidine. Based on currently available data and

fundamental principles of organic chemistry, this document outlines the optimal storage

practices, potential degradation pathways, and suggested methodologies for stability

assessment. This guide is intended to ensure the integrity and purity of 3-Bromo-1-
methylpyrrolidine for research and development applications.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Bromo-1-methylpyrrolidine is

presented in Table 1. This data is essential for understanding the compound's behavior and for

designing appropriate storage and handling protocols.
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Property Value Reference(s)

Molecular Formula C₅H₁₀BrN

Molecular Weight 164.04 g/mol

Appearance Yellow to brown liquid

Boiling Point 153-159 °C

Density 1.361 g/mL at 25 °C

Refractive Index n20/D 1.491

Flash Point 54.4 °C (129.9 °F)

pKa (Predicted) 8.53 ± 0.40

Recommended Storage Conditions
To maintain the chemical integrity of 3-Bromo-1-methylpyrrolidine, it is crucial to adhere to

the storage conditions summarized in Table 2. These recommendations are derived from safety

data sheets and product information from various chemical suppliers.
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Parameter
Recommended
Condition

Rationale Reference(s)

Temperature Refrigerate (2-8°C)

To minimize thermal

degradation and

potential side

reactions.

Atmosphere

Store under an inert

atmosphere (e.g.,

Nitrogen)

To prevent oxidation

and reaction with

atmospheric moisture.

Container
Tightly closed

container

To prevent

evaporation and

exposure to moisture

and air.

Environment
Dry, cool, and well-

ventilated place

To ensure a stable

storage environment

and prevent

accumulation of

flammable vapors.

Light Exposure Protect from light

Although not explicitly

stated in all sources,

protection from light is

a general best

practice for

halogenated organic

compounds to prevent

photolytic

degradation.

Incompatible Materials
Strong oxidizing

agents, strong acids

To avoid vigorous and

potentially hazardous

reactions.

Potential Degradation Pathways
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While specific degradation studies for 3-Bromo-1-methylpyrrolidine are not readily available

in the public domain, its structure as a secondary alkyl bromide and a tertiary amine suggests

several potential degradation pathways. Understanding these pathways is critical for

developing stability-indicating analytical methods and for predicting potential impurities.

A logical workflow for investigating the stability of 3-Bromo-1-methylpyrrolidine is depicted

below.
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Storage Conditions

3-Bromo-1-methylpyrrolidine

Potential Degradation Pathways

Potential Degradation Products

Temperature (2-8°C)

C5H10BrN

Elimination

Heat

Moisture/Humidity

Hydrolysis

H2O

Light Exposure Air (Oxygen)

Oxidation

O2

Intermolecular Reaction

Self-reaction

1-Methylpyrrolidin-3-ol1-Methyl-2,3-dihydropyrrole N-oxide derivativesDimeric species

Degradation Products

3-Bromo-1-methylpyrrolidine

1-Methylpyrrolidin-3-ol

Hydrolysis
(+H2O, -HBr)

1-Methyl-2,3-dihydropyrrole

Elimination
(-HBr)

Dimeric Quaternary Ammonium Salt

Intermolecular Substitution
(+ C5H10BrN)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Bromo-1-methylpyrrolidine Sample

Stress Conditions

Acidic Hydrolysis
(e.g., 0.1M HCl, 60°C)

Basic Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Neutral Hydrolysis
(e.g., Water, 60°C)

Oxidative
(e.g., 3% H2O2, RT)

Thermal
(e.g., 80°C, solid state)

Photolytic
(e.g., ICH Q1B conditions)

Analysis of Stressed Samples

HPLC-UV/MS for separation and identification of degradants NMR for structural elucidation of isolated degradants

Establish Degradation Profile
and Stability-Indicating Method

Click to download full resolution via product page

To cite this document: BenchChem. [Stability and Storage of 3-Bromo-1-methylpyrrolidine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177663#stability-and-storage-conditions-for-3-bromo-
1-methylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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